Cas no 1359702-73-0 (2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid)

• Product Name: 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid
• CAS No: 1359702-73-0
• MF: C₁₀H₈ClF₃O₃
• MW: 268.616932868958
• CID: 6366020
• PubChem ID: 165353325
• Update Time: 2025-06-12

2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid
• EN300-1944755
• 2-[3-chloro-4-(trifluoromethoxy)phenyl]propanoic acid
• DTXSID701189038
• 1359702-73-0
• Benzeneacetic acid, 3-chloro-alpha-methyl-4-(trifluoromethoxy)-

• Inchi： 1S/C10H8ClF3O3/c1-5(9(15)16)6-2-3-8(7(11)4-6)17-10(12,13)14/h2-5H,1H3,(H,15,16)
• InChI Key： VCOHRLLOQBKBPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)C)OC(F)(F)F

Computed Properties

• Exact Mass: 268.0114063g/mol
• Monoisotopic Mass: 268.0114063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid

Introduction to 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid (CAS No. 1359702-73-0)

2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid, identified by the CAS number 1359702-73-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of aromatic propanoic acids, characterized by its unique structural features that include both chloro and trifluoromethoxy substituents on a phenyl ring, coupled with a propanoic acid side chain. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of both chloro and trifluoromethoxy groups on the aromatic ring imparts significant electronic and steric effects, which are critical in modulating the reactivity and biological activity of the molecule. The chloro group, known for its electron-withdrawing inductive effect, can influence the electron density on the aromatic system, while the trifluoromethoxy group, a strong electron-donating group through resonance, can stabilize negative charges and enhance lipophilicity. This combination makes 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid a versatile building block for designing novel pharmacophores.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymatic and receptor pathways involved in human diseases. The structural motif of 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid has been explored in several drug discovery programs due to its potential to interact with biological targets. For instance, studies have indicated that derivatives of this compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases.

One of the most compelling aspects of 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid is its role as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to introduce additional functional groups or to link it with other pharmacophores, thereby generating novel compounds with enhanced therapeutic potential. The compound's compatibility with various synthetic methodologies, including cross-coupling reactions and heterocyclic formations, further underscores its utility in medicinal chemistry.

Recent advancements in computational chemistry have also highlighted the importance of 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid in virtual screening campaigns. Molecular docking studies have demonstrated that this compound can bind effectively to specific pockets on target proteins, suggesting its potential as a lead compound for further optimization. These computational insights have accelerated the discovery process by allowing researchers to prioritize promising candidates based on their predicted binding affinities.

The synthesis of 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid itself presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Modern synthetic strategies often involve multi-step sequences that require careful control of reaction conditions to achieve high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in constructing the desired framework.

From a pharmacological perspective, the biological activity of derivatives of 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid has been extensively studied. Preclinical data suggest that certain analogs may possess anti-inflammatory, antiviral, or anticancer properties. For example, modifications to the propanoic acid side chain have been shown to modulate solubility and metabolic stability, while changes to the aromatic substituents can fine-tune binding interactions with biological targets. These findings highlight the importance of structure-activity relationships (SAR) in optimizing drug candidates derived from this scaffold.

The industrial significance of 2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid cannot be overstated. Its synthesis and application in pharmaceutical research represent a convergence of organic chemistry, medicinal chemistry, and biotechnology. As drug discovery efforts continue to evolve, compounds like this one will remain indispensable tools for developing next-generation therapeutics.

In conclusion,2-3-chloro-4-(trifluoromethoxy)phenylpropanoic acid (CAS No. 1359702-73-0) is a multifaceted compound with broad applications in chemical synthesis and drug development. Its unique structural features make it a valuable intermediate for constructing bioactive molecules targeting various disease pathways. With ongoing research uncovering new synthetic methods and biological activities,this compound is poised to play an even greater role in advancing pharmaceutical innovation.